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Compound of Interest

Compound Name: 5-Methyl-5-phenylhydantoin

Cat. No.: B155086

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and application notes for the synthesis of 5-Methyl-
5-phenylhydantoin, a valuable scaffold in medicinal chemistry. The primary method described
is the Bucherer-Bergs reaction, a robust and efficient one-pot synthesis.

Introduction

5-Methyl-5-phenylhydantoin is a heterocyclic compound belonging to the hydantoin class.
Hydantoin derivatives are of significant interest in drug discovery and development due to their
diverse pharmacological activities, including anticonvulsant, antiarrhythmic, and antitumor
properties. The structural motif of 5-Methyl-5-phenylhydantoin makes it an important building
block for the synthesis of more complex pharmaceutical agents. This document outlines a
reliable synthesis protocol, summarizes key quantitative data, and provides visual
representations of the synthesis workflow.

Data Presentation
Physicochemical Properties
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Property Value Source
IUPAC Name >methyl-s- [1]
phenylimidazolidine-2,4-dione

CAS Number 6843-49-8 [2]
Molecular Formula C10H10N202 [2]
Molecular Weight 190.20 g/mol [2]
Melting Point 199-201 °C [2]
Appearance White crystalline powder

Spectroscopic Data

Technique Data Source

'H NMR Data unavailable in search
results.

15C NMR Data unavailable in search
results.

Major peaks expected around
IR (KBr) 3200 cm~1 (N-H stretch), 1770 [1]
and 1710 cm~1 (C=0 stretch)

Mass Spec (GC-MS) m/z top peaks at 104, 175, 119  [1]

Experimental Protocols

The synthesis of 5-Methyl-5-phenylhydantoin is most commonly achieved through the
Bucherer-Bergs reaction. This multicomponent reaction involves the treatment of a ketone
(acetophenone) with an alkali metal cyanide and ammonium carbonate.

Protocol 1: Bucherer-Bergs Synthesis of 5-Methyl-5-
phenylhydantoin

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/5-Methyl-5-phenylhydantoin
https://www.sigmaaldrich.com/HK/zh/product/aldrich/180823
https://www.sigmaaldrich.com/HK/zh/product/aldrich/180823
https://www.sigmaaldrich.com/HK/zh/product/aldrich/180823
https://www.sigmaaldrich.com/HK/zh/product/aldrich/180823
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methyl-5-phenylhydantoin
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methyl-5-phenylhydantoin
https://www.benchchem.com/product/b155086?utm_src=pdf-body
https://www.benchchem.com/product/b155086?utm_src=pdf-body
https://www.benchchem.com/product/b155086?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

This protocol is adapted from a reliable method for a structurally similar compound, 5-methyl-5-
benzylhydantoin, and is expected to yield the target compound with high purity.[3]

Materials:

¢ Acetophenone (CsHsO)

e Sodium Cyanide (NaCN)

o Ammonium Carbonate ((NH4)2CO3)

e Ethanol (C2HsOH)

o Water (H20)

o Concentrated Hydrochloric Acid (HCI)

e Dichloromethane (CH2Cl2)

o Saturated Sodium Bicarbonate Solution (NaHCO3)

¢ Anhydrous Magnesium Sulfate (MgSOa)

Equipment:

e Round-bottom flask

o Reflux condenser

e Heating mantle with magnetic stirrer

e Separatory funnel

e Bilchner funnel and flask

« Rotary evaporator

o Standard laboratory glassware
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Procedure:

o Reaction Setup: In a 250 mL round-bottom flask equipped with a reflux condenser and a

magnetic stir bar, combine acetophenone (0.1 mol, 12.02 g), sodium cyanide (0.15 mol, 7.35

g), and ammonium carbonate (0.3 mol, 28.8 g).
e Solvent Addition: Add a mixture of 60 mL of ethanol and 60 mL of water to the flask.

e Reaction: Heat the mixture to 60-70°C with continuous stirring. The reaction is typically
complete within 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography
(TLC).

o Work-up:

o Cool the reaction mixture to room temperature.

o Carefully acidify the mixture to pH 6-7 with concentrated hydrochloric acid in a fume hood.

This step should be performed with caution as it may generate hydrogen cyanide gas.
o A precipitate of 5-Methyl-5-phenylhydantoin will form.
« Isolation and Purification:
o Collect the crude product by vacuum filtration using a Buichner funnel.
o Wash the solid with cold water.

o Recrystallize the crude product from a mixture of ethanol and water to obtain pure 5-
Methyl-5-phenylhydantoin.

o Dry the purified crystals under vacuum.

Expected Yield: A yield of approximately 70-80% can be expected based on the synthesis of
analogous compounds.

Safety Precautions

e This procedure must be carried out in a well-ventilated fume hood.
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» Sodium cyanide is highly toxic. Handle with extreme care and wear appropriate personal
protective equipment (PPE), including gloves, lab coat, and safety goggles.

 Acidification of the reaction mixture will produce toxic hydrogen cyanide gas. Ensure the
fume hood has adequate airflow.

 In case of contact with cyanide, seek immediate medical attention.

Visualizations
Bucherer-Bergs Reaction Mechanism
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1. Combine Reactants
(Acetophenone, NaCN, (NH4)2COs)

2. Add Solvent
(Ethanol/Water)

3. Heat and Stir
(60-70°C, 4-6h)

4. Cool and Acidify
(HCl to pH 6-7)

y

5. Filter and Wash
(Cold Water)

6. Recrystallize
(Ethanol/Water)

Pure 5-Methyl-5-phenylhydantoin

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Synthesis of 5-Methyl-5-phenylhydantoin: An
Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155086#synthesis-protocols-for-5-methyl-5-
phenylhydantoin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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